Cas no 78738-65-5 (N-{(R)-2-[2-acetylamino-O1-(1,2-dihydroxy-2-uridin-5'-yloxy-diphosphoryl)-2-deoxy-alpha-D-glucopyranose-3-yloxy]-propionyl}-L-alanine)

N-{(R)-2-[2-acetylamino-O1-(1,2-dihydroxy-2-uridin-5'-yloxy-diphosphoryl)-2-deoxy-alpha-D-glucopyranose-3-yloxy]-propionyl}-L-alanine structure
78738-65-5 structure
Product Name:N-{(R)-2-[2-acetylamino-O1-(1,2-dihydroxy-2-uridin-5'-yloxy-diphosphoryl)-2-deoxy-alpha-D-glucopyranose-3-yloxy]-propionyl}-L-alanine
CAS No:78738-65-5
MF:C23H36N4O20P2
MW:750.494269371033
CID:2071598
PubChem ID:3037124
Update Time:2025-04-21

N-{(R)-2-[2-acetylamino-O1-(1,2-dihydroxy-2-uridin-5'-yloxy-diphosphoryl)-2-deoxy-alpha-D-glucopyranose-3-yloxy]-propionyl}-L-alanine Chemical and Physical Properties

Names and Identifiers

    • N-{(R)-2-[2-acetylamino-O1-(1,2-dihydroxy-2-uridin-5'-yloxy-diphosphoryl)-2-deoxy-alpha-D-glucopyranose-3-yloxy]-propionyl}-L-alanine
    • N-{(R)-2-[2-Acetylamino-O1-(1,2-dihydroxy-2-uridin-5'-yloxy-diphosphoryl)-2-desoxy-alpha-D-glucopyranose-3-yloxy]-propionyl}-L-alanin
    • DTXSID401344469
    • uridine 5'-(3-(2-acetylamino-3-O-(2-(L-alaninocarboxy)ethyl)-2-deoxy-D-glucopyranosyl)dihydrogen diphosphate)
    • (2R)-2-{[(2S)-2-{[(2R,3R,4R,5S,6R)-2-({[({[(2S,3R,4R,5S)-3,4-dihydroxy-5-(4-hydroxy-2-oxo-1,2-dihydropyrimidin-1-yl)oxolan-2-yl]methoxy}(hydroxy)phosphoryl)oxy](hydroxy)phosphoryl}oxy)-5-hydroxy-3-[(1-hydroxyethylidene)amino]-6-(hydroxymethyl)oxan-4-yl]oxy}-1-hydroxypropylidene]amino}propanoate
    • (2S)-2-{[(2R)-2-{[(3R,4R,5S,6R)-2-({[({[(2R,3S,4R,5R)-3,4-dihydroxy-5-(4-hydroxy-2-oxo-1,2-dihydropyrimidin-1-yl)oxolan-2-yl]methoxy}(hydroxy)phosphoryl)oxy](hydroxy)phosphoryl}oxy)-5-hydroxy-3-[(1-hydroxyethylidene)amino]-6-(hydroxymethyl)oxan-4-yl]oxy}-1-hydroxypropylidene]amino}propanoic acid
    • uridine 5'-(3-{2-acetylamino-3-O-[2-(L-alaninocarboxy)ethyl]-2-deoxy-D-glucopyranosyl}dihydrogen diphosphate)
    • (2S)-2-(((2R)-2-((3R,4R,5S,6R)-3-acetamido-2-((((2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl)methoxy-hydroxyphosphoryl)oxy-hydroxyphosphoryl)oxy-5-hydroxy-6-(hydroxymethyl)oxan-4-yl)oxypropanoyl)amino)propanoic acid
    • (2S)-2-(((2R)-2-(((3R,4R,5S,6R)-2-(((((((2R,3S,4R,5R)-3,4-dihydroxy-5-(4-hydroxy-2-oxo-1,2-dihydropyrimidin-1-yl)oxolan-2-yl)methoxy)(hydroxy)phosphoryl)oxy)(hydroxy)phosphoryl)oxy)-5-hydroxy-3-((1-hydroxyethylidene)amino)-6-(hydroxymethyl)oxan-4-yl)oxy)-1-hydroxypropylidene)amino)propanoic acid
    • Q27102138
    • UDP-N-acetylmuramoyl-L-alanine
    • (2S)-2-[[(2R)-2-[(3R,4R,5S,6R)-3-acetamido-2-[[[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-5-hydroxy-6-(hydroxymethyl)oxan-4-yl]oxypropanoyl]amino]propanoic acid
    • CHEBI:16932
    • 78738-65-5
    • (2R)-2-(((2S)-2-(((2R,3R,4R,5S,6R)-2-(((((((2S,3R,4R,5S)-3,4-dihydroxy-5-(4-hydroxy-2-oxo-1,2-dihydropyrimidin-1-yl)oxolan-2-yl)methoxy)(hydroxy)phosphoryl)oxy)(hydroxy)phosphoryl)oxy)-5-hydroxy-3-((1-hydroxyethylidene)amino)-6-(hydroxymethyl)oxan-4-yl)oxy)-1-hydroxypropylidene)amino)propanoate
    • Inchi: 1S/C23H36N4O20P2/c1-8(21(35)36)24-19(34)9(2)43-18-14(25-10(3)29)22(45-11(6-28)16(18)32)46-49(40,41)47-48(38,39)42-7-12-15(31)17(33)20(44-12)27-5-4-13(30)26-23(27)37/h4-5,8-9,11-12,14-18,20,22,28,31-33H,6-7H2,1-3H3,(H,24,34)(H,25,29)(H,35,36)(H,38,39)(H,40,41)(H,26,30,37)/t8-,9+,11-,12+,14-,15+,16-,17-,18-,20+,22-/m1/s1
    • InChI Key: NTMMCWJNQNKACG-XUOALAJISA-N
    • SMILES: N1(C(=O)NC(=O)C=C1)[C@H]1O[C@@H](CO[P@@](O[P@](O)(O[C@H]2O[C@H](CO)[C@@H](O)[C@H](O[C@H](C(N[C@H](C)C(O)=O)=O)C)[C@H]2NC(C)=O)=O)(O)=O)[C@H](O)[C@H]1O

Computed Properties

  • Exact Mass: 750.13981355Da
  • Monoisotopic Mass: 750.13981355Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 24
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 15
  • Complexity: 1400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -6.636
  • Topological Polar Surface Area: 356Ų

N-{(R)-2-[2-acetylamino-O1-(1,2-dihydroxy-2-uridin-5'-yloxy-diphosphoryl)-2-deoxy-alpha-D-glucopyranose-3-yloxy]-propionyl}-L-alanine Related Literature

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